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Compound of Interest

(R)-tert-Butyl (piperidin-2-
Compound Name:
ylmethyl)carbamate

Cat. No.: B136003

A comprehensive technical guide on tert-Butyl piperidinylmethylcarbamate derivatives.

Introduction

This technical guide provides an in-depth overview of the chemical and physical properties,
synthesis, and experimental data for two closely related chiral piperidine derivatives: (S)-tert-
Butyl (piperidin-2-ylmethyl)carbamate and (R)-tert-Butyl (piperidin-3-ylmethyl)carbamate. While
the initially requested compound, (R)-tert-Butyl (piperidin-2-yImethyl)carbamate, is not
readily documented in publicly available scientific literature, this guide focuses on its existing
stereoisomer and a key regioisomer. These compounds are valuable building blocks in
medicinal chemistry and drug development, frequently utilized for the synthesis of complex
pharmaceutical intermediates. This document is intended for researchers, scientists, and
professionals in the field of drug development.

Compound Identification and Properties

The fundamental details, including CAS numbers and IUPAC names, for the two related
compounds are provided below. A summary of their key physical and chemical properties is
presented in a structured table for straightforward comparison.

(S)-tert-Butyl (piperidin-2-ylmethyl)carbamate

o CAS Number: 139004-93-6[1]
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o IUPAC Name: tert-butyl N-[[(2S)-piperidin-2-ylJmethyl]lcarbamate[1][2]

(R)-tert-Butyl (piperidin-3-ylmethyl)carbamate
e CAS Number: 879275-33-9[3]

o |[UPAC Name: tert-butyl N-[[(3R)-piperidin-3-ylimethyl]carbamate[3]

Table 1: Physicochemical Properties

(S)-tert-Butyl (piperidin-2- (R)-tert-Butyl (piperidin-3-

Property
ylmethyl)carbamate ylmethyl)carbamate
Molecular Formula C11H22N202 C11H22N202
Molecular Weight 214.30 g/mol [2] 214.30 g/mol [3]
Exact Mass 214.168127949 Da[?] 214.168127949 Da[3]
XLogP3-AA 14 1.2
Hydrogen Bond Donor Count 2 2
Hydrogen Bond Acceptor ) )
Count
Rotatable Bond Count 3 3

Experimental Protocols

A representative experimental protocol for the synthesis of a related chiral tert-Butyl (piperidin-
3-ylmethyl)carbamate is detailed below. This procedure illustrates a common method for
obtaining the desired stereoisomer.

Synthesis of (S)-tert-Butyl (piperidin-3-
ylmethyl)carbamate[4]

This synthesis involves the resolution of a racemic mixture of 3-(Boc-aminomethyl)piperidine
using a chiral resolving agent, followed by liberation of the free amine.
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Materials:

N-(tert-butoxycarbonyl)-3-aminomethylpiperidine (racemic mixture)
e (-)-0,0'-di-p-toluoyl-L-tartaric acid

e Methanol (anhydrous)

« Distilled water

e 10% Sodium carbonate solution

o Ethyl acetate

e Sodium sulfate (anhydrous)

Procedure:

e Salt Formation: A mixture of N-(tert-butoxycarbonyl)-3-aminomethylpiperidine (10 g, 47
mmol) and (-)-O,0O'-di-p-toluoyl-L-tartaric acid (15.52 g, 47 mmol) is prepared in dry methanol
(200 ml).

e The mixture is gently heated to reflux until a homogeneous solution is formed.
e The reaction mixture is then cooled to room temperature and stirred for 5-6 hours.

« |solation of Diastereomeric Salt: The resulting white solid (the diastereomeric salt of the (S)-
enantiomer) is collected by filtration and washed with a minimal amount of anhydrous
methanol.

e The crude product is further purified by recrystallization from methanol.

 Liberation of the Free Amine: The purified salt is suspended in distilled water (25 ml) and
cooled to 0°C.

e A 10% sodium carbonate solution (100 ml) is added in portions until the mixture becomes
basic. Stirring is continued for an additional 10 minutes.
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o Extraction: The aqueous mixture is extracted with ethyl acetate (5 x 50 ml).

e The combined organic layers are dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure to yield the target compound, (S)-tert-Butyl (piperidin-

3-ylmethyl)carbamate.

Visualizations

The following diagrams illustrate the logical workflow of the synthesis described above.
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Caption: Synthesis Workflow for Chiral Resolution.
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This guide provides a foundational understanding of the specified tert-Butyl
piperidinylmethylcarbamate derivatives. For further in-depth analysis, researchers are
encouraged to consult the cited literature and safety data sheets for each compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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